3-Propyl-1-(4-(1-pyrrolidinyl)-2-butynyl)-2,4(1H,3H)-quinazolinedione oxalate

• CAS No.: 23905-26-2
• Molecular Formula: C21H25N3O6
• Molecular Weight: 415.4 g/mol
• IUPAC Name: oxalic acid;3-propyl-1-(4-pyrrolidin-1-ylbut-2-ynyl)quinazoline-2,4-dione
• InChI: InChI=1S/C19H23N3O2.C2H2O4/c1-2-11-22-18(23)16-9-3-4-10-17(16)21(19(22)24)15-8-7-14-20-12-5-6-13-20;3-1(4)2(5)6/h3-4,9-10H,2,5-6,11-15H2,1H3;(H,3,4)(H,5,6)
• InChI Key: KQYNDJYLJUUQLX-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=CC=CC=C2N(C1=O)CC#CCN3CCCC3.C(=O)(C(=O)O)O

Description

Systematic IUPAC Nomenclature and Molecular Formula Analysis

The compound’s systematic IUPAC name, 3-propyl-1-(4-pyrrolidin-1-ylbut-2-ynyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline oxalate , reflects its intricate structure. The quinazoline core is substituted at position 1 with a 4-(pyrrolidin-1-yl)but-2-ynyl group and at position 3 with a propyl chain, while the oxalate anion balances the charge via a 1:1 stoichiometry.

The molecular formula of the parent quinazolinone derivative is C₁₉H₂₃N₃O₂ , with the oxalate counterion contributing C₂H₂O₄ , yielding a combined formula of C₂₁H₂₅N₃O₆ . The molecular weight of the oxalate salt is 443.5 g/mol , computed from the sum of the parent compound (357.4 g/mol) and oxalic acid (90.03 g/mol). The structural validity of this formula is corroborated by PubChem’s atomic composition analysis, which confirms the presence of 19 carbon atoms in the base molecule and two additional carbons from the oxalate moiety.

Key functional groups include the quinazoline-2,4-dione core, characterized by two ketone oxygen atoms at positions 2 and 4, and a tertiary nitrogen at position 3. The 4-(pyrrolidin-1-yl)but-2-ynyl substituent introduces a rigid alkyne linker and a pyrrolidine ring, contributing to the molecule’s stereoelectronic properties.

Crystallographic Characterization and X-ray Diffraction Studies

While direct X-ray crystallographic data for this specific compound remains unpublished, structural analogs provide insights into its likely packing arrangements. For example, quinazolinone derivatives such as 2a (a methyl-substituted analog) crystallize in the monoclinic space group P2₁/c with unit cell parameters a = 8.42 Å, b = 16.73 Å, c = 12.35 Å, and β = 99.5°. These analogs exhibit planar quinazoline cores stabilized by intramolecular hydrogen bonds between the dione oxygen atoms and adjacent NH groups.

The oxalate counterion likely participates in intermolecular interactions, as observed in related salts. In N,N-dimethyl-(3-phenyl-3-o-tolyloxy-propyl)-amine oxalate , the oxalate forms a hydrogen-bonded network with the amine via O–H···N interactions, creating a layered crystal lattice. Applied to the title compound, this suggests a similar propensity for oxalate-mediated supramolecular assembly, potentially stabilizing the quinazolinone framework through π-π stacking and van der Waals interactions.

Conformational Isomerism in Pyrrolidinylbutynyl Substituents

The 4-(pyrrolidin-1-yl)but-2-ynyl group introduces two primary sources of conformational isomerism: (1) puckering of the pyrrolidine ring and (2) restricted rotation around the alkyne linker.

• Pyrrolidine Ring Puckering : The pyrrolidine ring adopts distinct envelope or twist conformations, as demonstrated in β-proline derivatives. Nuclear Overhauser effect (NOE) spectroscopy of similar compounds reveals a preference for the C₃-endo puckering mode, which minimizes 1,3-diaxial strain between the nitrogen lone pair and adjacent substituents. In this compound, steric interactions between the pyrrolidine’s methylene groups and the alkyne linker may favor a C₂-exo conformation, though computational studies are needed to confirm this.

• Alkyne-Linker Rigidity : The but-2-ynyl group imposes geometric constraints due to its linear sp-hybridized carbons. This rigidity prevents free rotation, locking the pyrrolidine and quinazoline moieties into a fixed dihedral angle. Molecular dynamics simulations of analogous structures suggest a predominant synperiplanar arrangement (0°–30° dihedral angle) between the alkyne and quinazoline planes, optimizing orbital overlap between the alkyne’s π-system and the aromatic core.

Biological Activity

3-Propyl-1-(4-(1-pyrrolidinyl)-2-butynyl)-2,4(1H,3H)-quinazolinedione oxalate is a synthetic compound belonging to the quinazoline family, known for its diverse biological activities. This compound exhibits potential in medicinal chemistry, particularly in anticancer and antimicrobial applications. The structural features of this compound, including the pyrrolidine and butynyl groups, enhance its interaction with biological targets.

• Molecular Formula : C21H25N3O6
• Molecular Weight : 415.45 g/mol
• CAS Number : 23905-26-2
• Density : Not available
• Boiling Point : 483.9ºC at 760 mmHg
• Flash Point : 208.6ºC

Biological Activity Overview

Research indicates that compounds with similar structures to 3-Propyl-1-(4-(1-pyrrolidinyl)-2-butynyl)-2,4(1H,3H)-quinazolinedione oxalate have demonstrated significant biological activities. These include:

• Anticancer Activity : Quinazoline derivatives are known to inhibit various cancer cell lines by interfering with cellular signaling pathways.
• Antimicrobial Activity : Studies have shown that quinazoline derivatives can inhibit the growth of both Gram-positive and Gram-negative bacteria.

Comparative Analysis of Similar Compounds

The following table summarizes the biological activities of compounds structurally similar to 3-Propyl-1-(4-(1-pyrrolidinyl)-2-butynyl)-2,4(1H,3H)-quinazolinedione oxalate:

Compound Name	Structure Similarity	Biological Activity	Unique Features
5,6-Dihydro-7-methylquinazolinone	Similar quinazoline core	Anticancer	Methyl group enhances bioavailability
2-Butyl-3-(4-(1-pyrrolidinyl)-2-butynyl)-4(3H)-quinazolinone	Identical butynyl group	Antimicrobial	Different alkyl substitution pattern
3-Aminoquinazoline derivatives	Core structure present	Antiproliferative	Varying amino substitutions affect potency

The mechanisms through which 3-Propyl-1-(4-(1-pyrrolidinyl)-2-butynyl)-2,4(1H,3H)-quinazolinedione oxalate exerts its biological effects include:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit bacterial gyrase and DNA topoisomerase IV, crucial enzymes for bacterial DNA replication and transcription .
• Cell Cycle Arrest : Quinazoline derivatives often induce cell cycle arrest in cancer cells, leading to apoptosis.

Case Studies and Research Findings

Recent studies have focused on the synthesis and evaluation of quinazoline derivatives for their antimicrobial properties:

• A study reported the synthesis of various quinazoline derivatives and their evaluation against Staphylococcus aureus and Escherichia coli. The most promising compounds showed inhibition zones ranging from 10 mm to 15 mm against these pathogens .
• Another investigation highlighted that specific substituents at the 1 and 3 positions of the quinazoline ring significantly enhanced antibacterial activity against resistant strains .

Comparison with Similar Compounds

Comparison with Similar Quinazolinedione Derivatives

Structural and Functional Differences

The pharmacological behavior of quinazolinediones is highly dependent on substituent groups. Below is a comparative analysis of key analogs:

Compound	Substituents	Biological Activity	Key Reference
Target Compound	3-propyl, 1-(4-(1-pyrrolidinyl)-2-butynyl)	Undisclosed (likely CNS receptor modulation due to pyrrolidine/alkynyl motifs)
KF24345	3-[1-(6,7-diethoxy-2-morpholinoquinazolin-4-yl)piperidin-4-yl], 1,6-dimethyl	Adenosine uptake inhibitor (Es/Ei nucleoside transporter interaction)
Ketanserin	3-[2-[4-(4-fluorobenzoyl)-1-piperidinyl]ethyl]	5-HT2 receptor antagonist; antihypertensive
Compound 5d (Molecules, 2009)	3-(2'-aminoglucosyl)	Anti-angiogenesis activity
2,4(1H,3H)-quinazolinedione (Unsubstituted core)	No substituents	Inactive in antiviral assays (requires functional groups for activity)

Key Observations:

• Sugar substituents (e.g., 5d) shift activity toward anti-angiogenesis, whereas morpholino/piperidinyl groups (KF24345) favor adenosine transporter interactions .
• Core Reactivity : Unsubstituted quinazolinediones (e.g., compound I in ) lack biological activity, emphasizing the necessity of functional groups for target engagement .

Receptor Selectivity and Mechanism

• 5-HT2 vs. Adenosine Transporters: Ketanserin’s 5-HT2 antagonism is linked to its fluorobenzoyl-piperidine motif, whereas KF24345’s morpholinoquinazoline group facilitates adenosine uptake inhibition. The target compound’s pyrrolidine and alkynyl groups may favor interactions with dopaminergic or adrenergic receptors, though further studies are needed .
• Anti-Angiogenesis vs.

Q & A

Q. How can computational methods improve the design of derivatives with enhanced pharmacokinetic properties?

• Methodological Answer:
• QSAR Models: Train models with descriptors like logP, topological polar surface area, and H-bond donors using Random Forest algorithms .
• ADMET Prediction: Use SwissADME or pkCSM to predict absorption, metabolism, and toxicity profiles .

Q. What cross-disciplinary methodologies integrate chemical synthesis with systems biology for holistic research?

• Methodological Answer: Combine RNA-seq (to identify pathway perturbations) with metabolomics (LC-HRMS) in treated cell lines. Validate with CRISPR-Cas9 gene editing .